Methyl 5-methoxy-3-methylbenzo[b]thiophene-2-carboxylate

• Molecular Formula: C12H12O3S
• Molecular Weight: 236.29 g/mol
• IUPAC Name: methyl 5-methoxy-3-methyl-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C12H12O3S/c1-7-9-6-8(14-2)4-5-10(9)16-11(7)12(13)15-3/h4-6H,1-3H3
• InChI Key: OTXFUKGZADFQAZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C=C(C=C2)OC)C(=O)OC

Description

Methyl 5-methoxy-3-methylbenzo[b]thiophene-2-carboxylate is a useful research compound. Its molecular formula is C12H12O3S and its molecular weight is 236.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl boronic acid (120 mg), potassium phosphate (849 mg), water (0.30 ml), palladium acetate (22 mg), and 2-dicyclohexylphosphino-2′,4′,6′-triisopropyl biphenyl (95 mg) were added to a solution of methyl 3-chloro-5-methoxy-1-benzothiophene-2-carboxylate (257 mg) in 1,4-dioxane (3.0 ml), and the reaction solution was stirred at 100° C. for 12 hours. The reaction solution was diluted with ethyl acetate and washed successively with an aqueous ammonium chloride solution, an aqueous sodium bicarbonate solution, and a saturated saline solution. After drying over anhydrous sodium sulfate, the solvent was evaporated under vacuum. The resultant residue was purified by column chromatography on silica gel (developing solvent:hexane-ethyl acetate) to obtain methyl 5-methoxy-3-methylbenzo[b]thiophene-2-carboxylate.